Cas no 1423029-78-0 ([4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol)

• Product Name: [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol
• CAS No: 1423029-78-0
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 4598301
• PubChem ID: 71756642
• Update Time: 2025-07-19

[4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• (4-chloro-6-(dimethylamino)pyrimidin-5-yl)methanol
• [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol

• Inchi： 1S/C7H10ClN3O/c1-11(2)7-5(3-12)6(8)9-4-10-7/h4,12H,3H2,1-2H3
• InChI Key： ASKHSFWKGLHIAA-UHFFFAOYSA-N
• SMILES： C1=NC(N(C)C)=C(CO)C(Cl)=N1

Additional information on [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol

Comprehensive Overview of [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol (CAS No. 1423029-78-0)

[4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol (CAS No. 1423029-78-0) is a specialized pyrimidine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-dimethylamino substitution pattern, has garnered attention for its potential as a building block in drug discovery and organic synthesis. Researchers are increasingly exploring its utility in designing kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease treatment.

The molecular structure of [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol features a pyrimidine core functionalized with a hydroxymethyl group at the 5-position, a chloro substituent at the 4-position, and a dimethylamino group at the 6-position. This arrangement creates a versatile scaffold for further chemical modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its use in developing targeted therapies, particularly in oncology research where heterocyclic compounds play pivotal roles.

From a synthetic chemistry perspective, CAS 1423029-78-0 demonstrates interesting reactivity patterns. The hydroxymethyl group can undergo various transformations including oxidation, esterification, or ether formation, while the chloro substituent participates in nucleophilic aromatic substitution reactions. These properties make it a valuable intermediate for creating diverse chemical libraries, addressing the growing demand for fragment-based drug design in pharmaceutical development.

Recent advancements in computational chemistry and AI-assisted molecular design have further amplified interest in compounds like [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol. Its structural features are frequently analyzed in molecular docking studies and quantitative structure-activity relationship (QSAR) models. Many researchers are investigating its potential as a privileged scaffold for developing selective enzyme modulators, particularly in the context of metabolic disorders and inflammatory diseases.

The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly interesting for medicinal chemistry optimization. These characteristics influence its bioavailability and membrane permeability, critical factors in drug development. Current research trends focus on modifying this core structure to improve pharmacokinetic profiles while maintaining target specificity, addressing one of the major challenges in modern drug discovery.

In the agrochemical sector, derivatives of [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol are being evaluated for their potential as plant growth regulators and pest control agents. The compound's structural similarity to certain natural pyrimidines found in biological systems makes it a candidate for developing eco-friendly crop protection solutions. This aligns with the growing market demand for sustainable agriculture products and green chemistry approaches.

Analytical characterization of CAS 1423029-78-0 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially when used as a reference standard in research applications. The development of robust analytical methods for this compound supports quality control in both academic and industrial settings.

From a commercial perspective, the availability of [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol through specialized chemical suppliers has facilitated its adoption in various research programs. The compound is typically supplied with comprehensive certificates of analysis and material safety data, ensuring compliance with research standards. Current market analysis indicates growing demand for such fine chemicals in the biotechnology sector.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development. The presence of multiple functional groups offers opportunities for creating targeted delivery systems and smart materials for biomedical applications. These developments align with emerging trends in personalized medicine and theranostic approaches, where multifunctional molecules play increasingly important roles.

Environmental and toxicological assessments of [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol are ongoing to evaluate its safety profile. Such studies are essential for potential applications in consumer products and environmental formulations. The scientific community continues to investigate its biodegradation pathways and ecotoxicological effects, reflecting the heightened focus on environmental sustainability in chemical development.

In conclusion, [4-chloro-6-(dimethylamino)pyrimidin-5-yl]methanol (CAS No. 1423029-78-0) represents a versatile chemical entity with broad potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for addressing current challenges in drug discovery, agricultural science, and materials research. As scientific understanding of its properties deepens, new applications for this compound will likely emerge in cutting-edge research areas.